
2-(4-Bromo-2-chlorophenoxy)acetohydrazide
molecular formula C8H8BrClN2O2

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(4-Bromo-2-

chlorophenoxy)acetohydrazide

CAS No.: 588680-03-9

Cat. No.: B1276139

Get Quote

An In-depth Technical Guide to 2-(4-Bromo-2-chlorophenoxy)acetohydrazide
(C₈H₈BrClN₂O₂)

Authored by a Senior Application Scientist
Foreword: The Scientific Potential of a Multifaceted
Scaffold
In the landscape of modern drug discovery and medicinal chemistry, the strategic combination

of well-understood pharmacophores into novel molecular entities is a cornerstone of

innovation. 2-(4-Bromo-2-chlorophenoxy)acetohydrazide represents such a molecule,

integrating the biologically active phenoxyacetic acid framework with the versatile hydrazide

functional group. The presence of halogen substituents (bromo and chloro) further modulates

its electronic and lipophilic properties, making it a compound of significant interest for

researchers.
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This guide moves beyond a simple recitation of data. It is designed to provide a senior-level

perspective on the synthesis, characterization, and potential applications of this compound. We

will delve into the causality behind experimental choices, establish self-validating protocols,

and ground all assertions in verifiable, authoritative literature. This document serves as a

technical resource for scientists aiming to explore the therapeutic or agrochemical potential of

this promising scaffold.

Molecular Identity and Physicochemical Profile
2-(4-Bromo-2-chlorophenoxy)acetohydrazide is an organic compound distinguished by a

central phenoxy ring, halogenated at positions 2 (chlorine) and 4 (bromine), and linked via an

ether bond to an acetohydrazide moiety. This structure is a fertile ground for diverse biological

activities. The hydrazide group is a known precursor for many heterocyclic systems and can

participate in crucial hydrogen bonding interactions with biological targets.[1][2]

Key Physicochemical Data
The predicted and measured properties of a compound are fundamental to designing

experiments, from selecting appropriate solvents for synthesis to anticipating its behavior in

biological systems.

Property Value Source

CAS Number 588680-03-9 [3][4]

Molecular Formula C₈H₈BrClN₂O₂ [3][4]

Molecular Weight 279.52 g/mol [4]

Density 1.666 g/cm³ (Predicted) [3]

Boiling Point
466.9°C at 760 mmHg

(Predicted)
[3]

Flash Point 236.2°C (Predicted) [3]

XLogP3 2.56 (Predicted) [3]

PSA (Polar Surface Area) 64.4 Å² [3]

Storage Sealed in dry, 2-8°C [4]
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Rationale: The XLogP3 value of ~2.56 suggests moderate lipophilicity, indicating the compound

may have good potential for membrane permeability, a critical factor for bioavailability. The

substantial polar surface area, contributed by the hydrazide group, ensures a degree of

aqueous solubility and hydrogen bonding capability.

Synthesis and Purification Workflow
The synthesis of 2-(4-Bromo-2-chlorophenoxy)acetohydrazide is most efficiently achieved

via a two-step process, a common and robust strategy for generating phenoxyacetohydrazide

derivatives.

Synthesis Pathway Diagram

Step 1: Williamson Ether Synthesis

Step 2: Hydrazinolysis

4-Bromo-2-chlorophenol

Ethyl 2-(4-bromo-2-chlorophenoxy)acetate

 K2CO3, Acetone, Reflux

Ethyl chloroacetate

Ethyl 2-(4-bromo-2-chlorophenoxy)acetateHydrazine Hydrate (NH2NH2·H2O)

2-(4-Bromo-2-chlorophenoxy)acetohydrazide

 Ethanol, Reflux

Click to download full resolution via product page

Caption: Two-step synthesis of the target compound.
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Detailed Experimental Protocol: Synthesis
Objective: To synthesize high-purity 2-(4-Bromo-2-chlorophenoxy)acetohydrazide.

Pillar of Trustworthiness: This protocol includes specific reaction monitoring and purification

steps to ensure the integrity and identity of the final product.

Step 1: Synthesis of Ethyl 2-(4-bromo-2-chlorophenoxy)acetate (Intermediate)

Reactant Charging: In a 250 mL round-bottom flask equipped with a magnetic stirrer and

reflux condenser, combine 4-Bromo-2-chlorophenol (10.0 g, 48.2 mmol), anhydrous

potassium carbonate (K₂CO₃, 13.3 g, 96.4 mmol), and acetone (150 mL).

Causality: Acetone is an ideal solvent due to its polarity, ability to dissolve the reactants,

and appropriate boiling point for reflux. K₂CO₃ is a mild base used to deprotonate the

phenol, forming a phenoxide ion, which is a much stronger nucleophile for the subsequent

reaction. An excess of base ensures complete deprotonation.

Addition of Alkylating Agent: Add ethyl chloroacetate (6.5 g, 53.0 mmol) dropwise to the

stirring mixture.

Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 8-12 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (7:3)

mobile phase.

Causality: Refluxing provides the necessary activation energy for the Sₙ2 reaction

(Williamson ether synthesis) to proceed at a reasonable rate. TLC is essential for

determining reaction completion, preventing the formation of side products from prolonged

heating.

Work-up: After cooling to room temperature, filter off the K₂CO₃ salts and wash with acetone.

Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ester.

Purification: The crude product can be purified by vacuum distillation or column

chromatography if necessary, but is often of sufficient purity for the next step.

Step 2: Synthesis of 2-(4-Bromo-2-chlorophenoxy)acetohydrazide (Final Product)
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Reactant Charging: Dissolve the crude ethyl 2-(4-bromo-2-chlorophenoxy)acetate from Step

1 in ethanol (100 mL) in a 250 mL round-bottom flask.

Hydrazinolysis: Add hydrazine hydrate (80% solution, 7.2 mL, ~115 mmol) dropwise while

stirring.

Causality: Hydrazine is a potent nucleophile that attacks the electrophilic carbonyl carbon

of the ester, leading to the displacement of the ethoxy group and formation of the more

stable hydrazide. Ethanol is an excellent solvent as it dissolves both the ester and

hydrazine hydrate.

Reaction: Heat the mixture to reflux for 4-6 hours. A white solid precipitate should form upon

reaction completion.

Isolation: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid

product by vacuum filtration.

Purification: Wash the collected solid with cold diethyl ether to remove any unreacted starting

material or impurities. Recrystallize the product from hot ethanol or an ethanol/water mixture

to yield high-purity white crystals.

Causality: Recrystallization is a critical purification step that relies on the difference in

solubility of the product and impurities at different temperatures. This method yields a

highly ordered crystalline solid, ideal for analytical characterization.[5]

Analytical Characterization
Confirming the structure and purity of the synthesized compound is paramount. A combination

of spectroscopic and spectrometric techniques provides a self-validating system of analysis.
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Technique Expected Observations and Rationale

FTIR (Fourier-Transform Infrared Spectroscopy)

- ~3300-3400 cm⁻¹: Two sharp peaks

corresponding to the N-H stretching of the -NH₂

group. - ~3200 cm⁻¹: A broader peak for the N-H

stretch of the secondary amide. - ~1650-1670

cm⁻¹: A strong C=O (Amide I) stretching band. -

~1250 cm⁻¹ & ~1050 cm⁻¹: Asymmetric and

symmetric C-O-C (ether) stretching bands. -

~800-850 cm⁻¹: C-H out-of-plane bending

characteristic of a 1,2,4-trisubstituted benzene

ring.

¹H NMR (Proton Nuclear Magnetic Resonance)

- Aromatic Protons (δ ~6.9-7.6 ppm): Three

distinct signals (a doublet, a doublet of doublets,

and another doublet) corresponding to the three

protons on the substituted phenyl ring. -

Methylene Protons (δ ~4.6-4.8 ppm): A singlet

integrating to 2H for the -O-CH₂- protons. -

Amine Protons (δ ~4.3-4.5 ppm): A broad singlet

integrating to 2H for the terminal -NH₂ protons. -

Amide Proton (δ ~9.2-9.5 ppm): A broad singlet

integrating to 1H for the -C(O)-NH- proton.

Mass Spectrometry (MS)

The electron impact (EI) or electrospray

ionization (ESI) mass spectrum should show a

characteristic molecular ion peak cluster. Due to

the presence of bromine (⁷⁹Br and ⁸¹Br in ~1:1

ratio) and chlorine (³⁵Cl and ³⁷Cl in ~3:1 ratio), a

complex isotopic pattern for the molecular ion

[M]⁺ at m/z ≈ 278, 280, 282 will be observed,

confirming the elemental composition.

Potential Applications in Drug Discovery and
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The true value of 2-(4-Bromo-2-chlorophenoxy)acetohydrazide lies in its potential as a lead

compound or intermediate in medicinal chemistry. The hydrazide moiety is a versatile functional

group that serves as a building block for various bioactive molecules.[2]

Postulated Biological Activities
Based on extensive literature on related structures, this compound is a candidate for screening

in several therapeutic areas:

Antimicrobial Activity: Hydrazide and its derivatives (hydrazones, triazoles, oxadiazoles) are

well-documented antimicrobial agents.[2][6][7] The mechanism can involve interference with

essential cellular processes. For instance, some antibacterial agents target DNA gyrase, a

crucial enzyme for bacterial replication.[8]

Anticancer Activity: Numerous hydrazide-hydrazone derivatives have demonstrated potent

anticancer properties against various human tumor cell lines.[9]

Anti-inflammatory Activity: The phenoxyacetohydrazide core has been explored for the

development of compounds with anti-inflammatory and anti-angiogenic potential.[10]

Herbicidal/Fungicidal Activity: The phenoxyacetic acid scaffold is the basis for many

commercial herbicides.[11][12] The specific halogenation pattern on this molecule could

confer potent herbicidal or antifungal properties.[11]

Experimental Workflow: Antimicrobial Screening (Broth
Microdilution Assay)
Objective: To determine the Minimum Inhibitory Concentration (MIC) of the title compound

against representative bacterial strains (e.g., Staphylococcus aureus and Escherichia coli).

Pillar of Expertise: This protocol is designed to provide robust, quantitative data by including

appropriate controls and standardized conditions, reflecting best practices in microbiology.
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Mandatory Controls

Prepare Stock Solution
(Compound in DMSO)

Perform 2-fold Serial Dilutions
in 96-well plate with Mueller-Hinton Broth

Inoculate wells with standardized
bacterial suspension (~5x10^5 CFU/mL)

Incubate at 37°C for 18-24 hours
Positive Control

(Bacteria + Broth + Known Antibiotic)

Parallel Setup

Negative Control
(Bacteria + Broth + DMSO vehicle)

Parallel Setup

Sterility Control
(Broth only)

Parallel Setup

Read Results Visually or with
Plate Reader (OD600)

Determine MIC
(Lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Protocol Steps:

Preparation: Prepare a stock solution of 2-(4-Bromo-2-chlorophenoxy)acetohydrazide in

dimethyl sulfoxide (DMSO) at 10 mg/mL. Prepare standardized inoculums of test bacteria.
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Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound stock

solution in Mueller-Hinton broth to achieve a range of concentrations (e.g., 256 µg/mL down

to 0.5 µg/mL).

Controls: Include a positive control (a known antibiotic like ciprofloxacin), a negative/vehicle

control (containing DMSO at the highest concentration used), and a sterility control (broth

only).

Self-Validation: The positive control confirms the susceptibility of the bacteria. The

negative control ensures the solvent (DMSO) has no intrinsic antimicrobial activity. The

sterility control confirms the media is not contaminated.

Inoculation: Add the standardized bacterial suspension to each well.

Incubation: Incubate the plate at 37°C for 18-24 hours.

Analysis: The MIC is determined as the lowest concentration of the compound at which no

visible bacterial growth is observed.

Conclusion and Future Directions
2-(4-Bromo-2-chlorophenoxy)acetohydrazide is more than a mere chemical formula; it is a

platform for discovery. Its rational design combines features known for conferring biological

activity, and its straightforward synthesis makes it an accessible starting point for research

campaigns. The protocols and data presented herein provide a robust framework for its

synthesis, characterization, and initial biological evaluation.

Future research should focus on derivatizing the terminal hydrazide nitrogen to form

hydrazones, cyclize into various heterocycles (e.g., oxadiazoles, triazoles), or explore its

potential as a metal chelator. Such modifications could significantly enhance potency and

selectivity for specific biological targets, paving the way for the development of novel

therapeutic or agrochemical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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